N-(2,4-dimethylphenyl)-1-naphthamide
Description
N-(2,4-dimethylphenyl)-1-naphthamide is an aromatic amide compound featuring a naphthalene moiety linked via an amide bond to a 2,4-dimethylphenyl group. The 2,4-dimethylphenyl group is a common motif in pesticidal agents, as seen in compounds like BTS 27919 (N-(2,4-dimethylphenyl) formamide) and BTS 27271-HCl (N-(2,4-dimethylphenyl)-N'-methylmethanimidamide monohydrochloride) . The naphthamide component may enhance lipophilicity and stability, influencing biological activity and environmental persistence.
Properties
Molecular Formula |
C19H17NO |
|---|---|
Molecular Weight |
275.3 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)naphthalene-1-carboxamide |
InChI |
InChI=1S/C19H17NO/c1-13-10-11-18(14(2)12-13)20-19(21)17-9-5-7-15-6-3-4-8-16(15)17/h3-12H,1-2H3,(H,20,21) |
InChI Key |
ZHOMZCPANLZYOF-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=CC3=CC=CC=C32)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=CC3=CC=CC=C32)C |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Pesticidal Activity : The 2,4-dimethylphenyl group is recurrent in pesticidal compounds, suggesting that N-(2,4-dimethylphenyl)-1-naphthamide may share insecticidal or acaricidal properties with analogs like methyl {5-[3-(2,4-dimethylphenyl)-1H-pyrazol-1-yl]-2-methylbenzyl}carbamate .
- Synthetic Flexibility : Structural variations (e.g., methoxy, ethoxy, pyrazole) demonstrate how modular modifications can fine-tune biological activity and physicochemical properties for specific applications .
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